Cas no 896329-01-4 (N'-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N-(3-methylbutyl)ethanediamide)

• Product Name: N'-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N-(3-methylbutyl)ethanediamide
• CAS No: 896329-01-4
• MF: C₁₉H₂₃ClN₂O₅S
• MW: 426.914323091507
• CID: 5958898
• PubChem ID: 22584530
• Update Time: 2025-07-15

N'-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N-(3-methylbutyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N-(3-methylbutyl)ethanediamide
• N'-[2-(4-chlorophenyl)sulfonyl-2-(furan-2-yl)ethyl]-N-(3-methylbutyl)oxamide
• N'-[2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-N-(3-methylbutyl)ethanediamide
• 896329-01-4
• AKOS021601805
• AKOS002056910
• F2569-0342
• N1-(2-((4-chlorophenyl)sulfonyl)-2-(furan-2-yl)ethyl)-N2-isopentyloxalamide
• MFCD06734317

• Inchi： 1S/C19H23ClN2O5S/c1-13(2)9-10-21-18(23)19(24)22-12-17(16-4-3-11-27-16)28(25,26)15-7-5-14(20)6-8-15/h3-8,11,13,17H,9-10,12H2,1-2H3,(H,21,23)(H,22,24)
• InChI Key： UNNKGRLFMDAYKE-UHFFFAOYSA-N
• SMILES： C(NCCC(C)C)(=O)C(NCC(S(C1=CC=C(Cl)C=C1)(=O)=O)C1=CC=CO1)=O

Computed Properties

• Exact Mass: 426.1016207g/mol
• Monoisotopic Mass: 426.1016207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N-(3-methylbutyl)ethanediamide

Professional Introduction to N'-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N-(3-methylbutyl)ethanediamide (CAS No. 896329-01-4)

N'-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N-(3-methylbutyl)ethanediamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 896329-01-4, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in academic and industrial laboratories. The unique structural features of this compound, particularly its 4-chlorobenzenesulfonyl and furan-2-yl substituents, contribute to its distinct chemical properties and potential therapeutic applications.

The synthesis and characterization of N'-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N-(3-methylbutyl)ethanediamide involve meticulous attention to detail to ensure high purity and yield. The presence of the 4-chlorobenzenesulfonyl group enhances the compound's interaction with biological targets, while the furan-2-yl moiety introduces additional functional diversity. These structural elements are critical in modulating the compound's pharmacokinetic and pharmacodynamic profiles, which are essential for its efficacy as a potential drug candidate.

In recent years, there has been a growing interest in the development of novel compounds that can address unmet medical needs. N'-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N-(3-methylbutyl)ethanediamide has been investigated for its potential role in various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. Preliminary studies suggest that this compound exhibits inhibitory activity against certain enzymes and receptors involved in disease pathogenesis. For instance, its interaction with specific protein targets may lead to the development of new treatment strategies for conditions such as cancer and chronic inflammation.

The< strong>furan-2-yl substituent in N'-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N-(3-methylbutyl)ethanediamide is particularly noteworthy due to its ability to enhance binding affinity and selectivity. Furan derivatives are known for their versatility in drug design, often serving as key pharmacophores in small molecule inhibitors. The combination of the 4-chlorobenzenesulfonyl group with the furan-2-yl moiety creates a scaffold that is both structurally complex and functionally rich. This complexity is leveraged to optimize the compound's interactions with biological systems, potentially leading to higher efficacy and lower toxicity compared to simpler analogs.

The< strong>N'-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N-(3-methylbutyl)ethanediamide has been subjected to various biochemical assays to evaluate its biological activity. These assays have revealed intriguing properties that warrant further exploration. For example, the compound demonstrates inhibitory effects on certain kinases and proteases, which are critical targets in cancer therapy. Additionally, its ability to modulate immune responses suggests potential applications in treating inflammatory disorders. The< strong>3-methylbutyl group at the N-terminal position contributes to the compound's solubility and bioavailability, which are essential factors for its clinical translation.

The development of new pharmaceuticals relies heavily on advances in synthetic chemistry and molecular biology. N'-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N-(3-methylbutyl)ethanediamide exemplifies how structural innovation can lead to the discovery of novel therapeutic agents. By integrating multiple functional groups into a single molecule, researchers can create compounds with tailored properties that address specific biological pathways. The< strong>CAS No. 896329-01-4 designation ensures that this compound is uniquely identified within the scientific community, facilitating collaboration and knowledge sharing among researchers worldwide.

In conclusion, N'-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-N-(3-methylbutyl)ethanediamide represents a significant advancement in pharmaceutical research. Its unique structural features, combined with promising biological activities, make it a valuable candidate for further investigation. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the development of innovative treatments for human health challenges.